N-[3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propyl]-N-methylthiophene-2-sulfonamide

• IUPAC Name: N-[3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propyl]-N-methylthiophene-2-sulfonamide
• InChI: InChI=1S/C13H19N3O4S2/c1-13(2)11(17)16(12(18)14-13)8-5-7-15(3)22(19,20)10-6-4-9-21-10/h4,6,9H,5,7-8H2,1-3H3,(H,14,18)
• InChI Key: UWCFCHFMTFKUMS-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CCCN(C)S(=O)(=O)C2=CC=CS2)C
• Molecular Formula: C13H19N3O4S2
• Molecular Weight: 345.4 g/mol

Description

N-[3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propyl]-N-methylthiophene-2-sulfonamide is a complex organic compound featuring a unique combination of functional groups This compound is characterized by the presence of an imidazolidinone ring, a thiophene ring, and a sulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propyl]-N-methylthiophene-2-sulfonamide typically involves multiple steps:

Formation of the Imidazolidinone Ring: This step often starts with the reaction of a suitable diamine with a carbonyl compound under acidic or basic conditions to form the imidazolidinone ring.

Attachment of the Propyl Chain: The propyl chain can be introduced via alkylation reactions, where the imidazolidinone intermediate is reacted with a propyl halide in the presence of a base.

Introduction of the Thiophene Ring: The thiophene ring is usually introduced through a cross-coupling reaction, such as the Suzuki or Stille coupling, using a thiophene boronic acid or stannane derivative.

Sulfonamide Formation: The final step involves the reaction of the intermediate with a sulfonyl chloride to form the sulfonamide group.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the imidazolidinone ring, potentially converting it to a more reduced form such as an imidazolidine.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where the sulfonamide nitrogen can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines, alcohols, or thiols can be used under basic conditions to facilitate substitution reactions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced imidazolidine derivatives.

Substitution: Various substituted sulfonamides depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, N-[3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propyl]-N-methylthiophene-2-sulfonamide can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for diverse chemical modifications, making it valuable in the development of new materials and catalysts.

Biology

In biological research, this compound may be investigated for its potential as a bioactive molecule. The presence of the sulfonamide group suggests it could interact with biological targets such as enzymes or receptors, making it a candidate for drug discovery and development.

Medicine

In medicine, compounds with sulfonamide groups are known for their antibacterial properties. Therefore, N-[3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propyl]-N-methylthiophene-2-sulfonamide could be explored for its potential as an antimicrobial agent.

Industry

In industrial applications, this compound could be used in the development of specialty chemicals, including dyes, pigments, and polymers. Its stability and reactivity make it suitable for various industrial processes.

Mechanism of Action

The mechanism of action of N-[3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propyl]-N-methylthiophene-2-sulfonamide would depend on its specific application. In a biological context, it might interact with enzymes or receptors through its sulfonamide group, inhibiting or modulating their activity. The imidazolidinone ring could also play a role in binding to biological targets, enhancing the compound’s overall efficacy.

Comparison with Similar Compounds

Similar Compounds

• N-[3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propyl]-N-methylbenzenesulfonamide
• N-[3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propyl]-N-methylpyridine-2-sulfonamide

Uniqueness

Compared to similar compounds, N-[3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propyl]-N-methylthiophene-2-sulfonamide stands out due to the presence of the thiophene ring. This ring can impart unique electronic properties, making the compound more suitable for applications in organic electronics and materials science. Additionally, the thiophene ring can enhance the compound’s stability and reactivity in various chemical reactions.

This detailed overview provides a comprehensive understanding of N-[3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)propyl]-N-methylthiophene-2-sulfonamide, covering its synthesis, reactions, applications, and comparisons with similar compounds